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Introduction

PNU-142300, also known as demethyl linezolid, is one of the two major inactive metabolites of
the oxazolidinone antibiotic, linezolid.[1][2] Linezolid is a critical therapeutic agent against
serious infections caused by Gram-positive bacteria.[1] Monitoring the plasma concentrations
of linezolid and its metabolites is crucial for optimizing therapeutic outcomes and minimizing
dose-related toxicities, such as myelosuppression.[3][4] This is particularly important in patients
with renal impairment, where accumulation of these metabolites can occur.[1][5]

These application notes provide detailed protocols for the quantification of PNU-142300 in
human plasma and serum using state-of-the-art analytical techniques, including Ultra-
Performance Liquid Chromatography (UPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Metabolic Pathway of Linezolid
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Linezolid undergoes oxidation of its morpholine ring to form two primary metabolites, PNU-
142300 and PNU-142586.[6][7][8] PNU-142300 is the aminoethoxyacetic acid metabolite.[9]

Metabolism PNU-142300
(Aminoethoxyacetic acid metabolite)

Metabolism PNU-142586
(Hydroxyethyl glycine metabolite)

Click to download full resolution via product page

Metabolic conversion of Linezolid to its primary metabolites.

Analytical Methods for PNU-142300 Quantification

Several robust and sensitive methods have been developed and validated for the simultaneous
guantification of PNU-142300 along with linezolid and its other major metabolite, PNU-142586,
in biological matrices. The most prominent techniques are UPLC with UV detection and LC-
MS/MS.

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods
for the quantification of PNU-142300.

Table 1: UPLC Method Performance[10][11][12]
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Parameter PNU-142300 PNU-142586 Linezolid
Linearity Range
0.2-20.0 0.2-20.0 0.2-50.0
(Hg/mL)
Correlation Coefficient
- > 0.9996 > 0.9998 > 0.9999
r
Lower Limit of
Quantification (LLOQ) 0.2 0.2 0.2
(Hg/mL)
Intra-assay Accuracy
%) 93.59 - 106.86 96.93 - 101.48 92.92 - 103.57
0
Inter-assay Accuracy
89.49 - 109.51 92.80-97.34 93.61-111.45
(%)
Intra-assay Precision
<20 <5.0 <5.0
(RSD %)
Inter-assay Precision
<4.0 <8.0 <10.0
(RSD %)
Extraction Recovery
91.4-1311 77.7-78.8 106.1 - 109.6

(%)

Table 2: LC-MS/MS Method Performance[4][13][14]
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Parameter PNU-142300 Linezolid
Linearity Range (ug/mL) 0.05-100 0.01-20
Correlation Coefficient (r?) >0.9978 > 0.9985

Lower Limit of Quantification

0.05 0.01
(LLOQ) (ng/mL)
Accuracy (%) -9.7t012.8 -9.7t012.8
Intra-day Precision (%) <14.2 <14.2
Inter-day Precision (%) <11.1 <111
Extraction Recovery (%) Acceptable Acceptable
Matrix Effect No significant effect No significant effect

Experimental Protocols

Protocol 1: UPLC Method for Quantification in Human
Plasma

This protocol is adapted from a validated method for the simultaneous determination of
linezolid and its metabolites.[10][12]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma in a microcentrifuge tube, add 5 pL of internal standard solution
(e.g., p-Toluic acid).

e Add 300 pL of acetonitrile to precipitate plasma proteins.

e Vortex the mixture vigorously for 1 minute.

o Centrifuge at 13,000 g for 10 minutes at room temperature.

o Transfer the clear supernatant to an autosampler vial for analysis.

2. Chromatographic Conditions
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o System: Waters ACQUITY UPLC

e Column: ACQUITY UPLC HSS T3 (2.1 x 50 mm, 1.8 pm)

» Mobile Phase: Gradient elution with a mixture of 0.1% formic acid in water and acetonitrile.
» Flow Rate: 0.4 mL/min

e Column Temperature: 40°C

e Injection Volume: 0.2 pL

o Detection: UV at 254 nm

3. Preparation of Standards and Quality Controls

e Stock solutions of PNU-142300, PNU-142586, and linezolid (1 mg/mL) are prepared in
water.

o Calibration standards are prepared by serial dilution of the stock solutions in blank human
plasma to achieve final concentrations within the linear range.

e Quality control (QC) samples are prepared at low, medium, and high concentrations in the

same manner.

Protocol 2: LC-MS/MS Method for Quantification in
Human Serum

This protocol provides a highly sensitive and specific method for the quantification of PNU-
142300 and linezolid.[1][4][13]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human serum in a 1.5 mL microcentrifuge tube, add 20 pL of internal standard
working solution (e.g., Tedizolid, 5.0 pg/mL).

o Vortex for 30 seconds.
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e Add 300 pL of acetonitrile to precipitate proteins.
» Vortex vigorously for 1 minute.
e Centrifuge at 13,000 g for 10 minutes.
o Transfer 100 pL of the clear supernatant to an autosampler vial.
e Inject 0.2 pL into the LC-MS/MS system.
2. LC-MS/MS Conditions
o LC System: Waters Acquity UPLC
e Column: Waters Acquity UPLC BEH C18 (2.1 mm x 50 mm, 1.7 ym)
» Mobile Phase A: 0.1% formic acid in water
» Mobile Phase B: Acetonitrile
» Flow Rate: 0.40 mL/min
e Column Temperature: 40°C
e MS System: Triple quadrupole mass spectrometer
 lonization Mode: Positive Electrospray lonization (ESI+)
o Detection Mode: Multiple Reaction Monitoring (MRM)
 MRM Transitions:
o PNU-142300: m/z 369.96 — 327.98[4][13]
o Linezolid: m/z 338.01 — 296.03[4][13]

o Tedizolid (IS): m/z 370.98 — 342.99[4][13]

Experimental Workflow
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The general workflow for the analysis of PNU-142300 in biological samples is depicted below.
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Workflow for PNU-142300 quantification in biological samples.

Stability

PNU-142300 has been shown to be stable in plasma during three freeze-thaw cycles and for
up to 30 days when stored frozen.[10][12] In extracts, it is stable in the UPLC autosampler for
over 48 hours at 4°C.[10]

Conclusion

The UPLC and LC-MS/MS methods described provide sensitive, accurate, and robust
approaches for the quantification of PNU-142300 in human plasma and serum. The simple
protein precipitation sample preparation method is suitable for high-throughput analysis. These
detailed protocols can be readily implemented in research and clinical laboratory settings for
pharmacokinetic studies, therapeutic drug monitoring, and drug development applications
related to linezolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2. medchemexpress.com [medchemexpress.com]
e 3. researchgate.net [researchgate.net]

e 4. A Novel UPLC-MS/MS Assay for the Measurement of Linezolid and its Metabolite PNU-
142300 in Human Serum and its Application to Patients With Renal Insufficiency - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 5. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
e 6. chm.bris.ac.uk [chm.bris.ac.uk]

e 7. Synthesis of Linezolid Metabolites PNU-142300 and PNU-142586 toward the Exploration
of Metabolite-Related Events - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.benchchem.com/product/b610150?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Demethyl_Linezolid_in_Human_Serum_by_LC_MS_MS.pdf
https://www.medchemexpress.com/pnu-142300.html
https://www.researchgate.net/publication/332795720_Measurement_of_Linezolid_and_Its_Metabolites_PNU-142300_and_PNU-142586_in_Human_Plasma_Using_Ultra-Performance_Liquid_Chromatography_Method
https://pubmed.ncbi.nlm.nih.gov/34093181/
https://pubmed.ncbi.nlm.nih.gov/34093181/
https://pubmed.ncbi.nlm.nih.gov/34093181/
https://omu.repo.nii.ac.jp/record/2000424/files/2023000346.pdf
https://www.chm.bris.ac.uk/motm/linezolid/Linezolid%20-%20Molecule%20of%20the%20Month%20-%20August%202005.pdf
https://pubmed.ncbi.nlm.nih.gov/28154311/
https://pubmed.ncbi.nlm.nih.gov/28154311/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

8. researchgate.net [researchgate.net]
9. recentscientific.com [recentscientific.com]

10. Measurement of Linezolid and Its Metabolites PNU-142300 and PNU-142586 in Human
Plasma Using Ultra-Performance Liquid Chromatography Method - PubMed
[pubmed.ncbi.nim.nih.gov]

11. An HPLC Method for Simultaneous Determination of Concentrations of Linezolid and its
Metabolites PNU-142300 and PNU-142586 in Human Plasma
[journalll.magtechjournal.com]

12. Measurement of Linezolid and Its Metabolites PNU-142300 and PNU-142586 in Human
Plasma Using Ultra-Performance Liquid Chromatography Method [jstage.jst.go.jp]

13. ANovel UPLC-MS/MS Assay for the Measurement of Linezolid and its Metabolite PNU-
142300 in Human Serum and its Application to Patients With Renal Insufficiency - PMC
[pmc.ncbi.nlm.nih.gov]

14. Development of a sensitive LC-MS/MS method for quantification of linezolid and its
primary metabolites in human serum - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
PNU-142300]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610150/docs#application-notes-and-protocols-for-
the-quantification-of-pnu-142300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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